Cas no 35049-76-4 (2-(2-Methylpropanoyl)cyclohexane-1,3,5-trione)

• Product Name: 2-(2-Methylpropanoyl)cyclohexane-1,3,5-trione
• CAS No: 35049-76-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 2823320
• PubChem ID: 71359783
• Update Time: 2025-04-21

2-(2-Methylpropanoyl)cyclohexane-1,3,5-trione Chemical and Physical Properties

Names and Identifiers

• DTXSID20783621
• 2-(2-Methylpropanoyl)cyclohexane-1,3,5-trione
• 35049-76-4

• Inchi： 1S/C10H12O4/c1-5(2)10(14)9-7(12)3-6(11)4-8(9)13/h5,9H,3-4H2,1-2H3
• InChI Key： ZFCWBUREONENKJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1C(CC(CC1=O)=O)=O

Computed Properties

• Exact Mass: 196.07355886Da
• Monoisotopic Mass: 196.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.3Ų